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Compound of Interest

Compound Name: BRD6989

Cat. No.: B15610468

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
BRD6989 (CAS: 642008-81-9), a selective inhibitor of cyclin-dependent kinases 8 and 19
(CDKB8/CDK19). The information is intended to support a safe laboratory environment and
ensure proper experimental execution and waste management.

Disclaimer: A specific Safety Data Sheet (SDS) for BRD6989 was not publicly available at the
time of this document's creation. The following guidance is based on information for similar
chemical compounds and general laboratory safety best practices. It is imperative to
supplement this information with a risk assessment specific to your laboratory's procedures and
to consult with your institution's Environmental Health and Safety (EHS) department.

Personal Protective Equipment (PPE)

Given that BRD6989 is a bioactive small molecule intended for research use only, appropriate
PPE should be worn at all times to minimize exposure. The following table summarizes the
recommended PPE for handling BRD6989 in solid (powder) and solution forms.
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Operational Plans: Handling and Storage

BRD6989 is a solid powder, typically white to beige in color, and is soluble in dimethyl sulfoxide

(DMSO). Careful handling is required to avoid inhalation of the powder and skin contact.

Preparation of Stock Solutions:

e Work in a ventilated enclosure: All handling of the solid form of BRD6989 should be

performed in a certified chemical fume hood to prevent inhalation of dust.

o Use appropriate PPE: Wear safety goggles, a lab coat, and nitrile gloves.

o Weighing: Carefully weigh the desired amount of BRD6989 powder.

» Dissolving: Add the appropriate volume of DMSO to the powder to achieve the desired stock
concentration. For example, a common solubility is 2 mg/mL in DMSO.
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o Storage of Stock Solutions: Aliquot the stock solution into smaller, tightly sealed vials to
avoid repeated freeze-thaw cycles. Store at -20°C for long-term storage (months to years) or
at 0-4°C for short-term storage (days to weeks)[1].

General Handling Precautions:

Avoid creating dust when handling the solid form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Ensure a safety shower and eyewash station are readily accessible.

Disposal Plan

Proper disposal of BRD6989 and any contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety. As with many research chemicals,
BRD6989 should be treated as hazardous chemical waste.

Waste Type Disposal Procedure

) Collect in a designated, labeled hazardous
Unused Solid BRD6989 ]
waste container.

_ o Collect in a designated, labeled hazardous liquid
Solutions containing BRD6989 ) )
waste container. Do not pour down the drain.

) ) ) Dispose of in a designated solid hazardous
Contaminated Labware (e.g., pipette tips, tubes) )
waste container.

) Dispose of in a puncture-resistant sharps
Contaminated Sharps (e.g., needles) ) )
container labeled as hazardous chemical waste.

Triple-rinse with a suitable solvent (e.g.,

ethanol). Collect the rinsate as hazardous liquid
Empty Vials waste. The rinsed vial can then be disposed of

as regular lab glass waste, in accordance with

institutional policies.
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All waste must be disposed of through your institution's EHS-approved hazardous waste
management program.

Signaling Pathway and Experimental Workflow

BRD6989 is a selective inhibitor of CDK8 and CDK19, which are components of the Mediator
complex involved in transcriptional regulation. Inhibition of CDK8/CDK19 by BRD6989 has
been shown to upregulate the production of the anti-inflammatory cytokine Interleukin-10 (IL-
10).

Simplified Signaling Pathway of BRD6989
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Caption: Simplified diagram of BRD6989 inhibiting CDK8/CDK19, leading to altered gene
expression and increased IL-10 production.

The following diagram illustrates a general experimental workflow for studying the effects of
BRD6989 on cells in culture.

General Experimental Workflow for BRD6989

1. Culture Cells 2. Prepare BRD6989 Stock Solution
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6. Dispose of Waste Properly
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Caption: A typical workflow for in vitro experiments involving BRD6989, from cell culture to

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BRD6989]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610468#personal-protective-equipment-for-
handling-brd6989]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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